Cas no 56814-11-0 (2-Amino-N-cyclohexylbenzamide)

• Product Name: 2-Amino-N-cyclohexylbenzamide
• CAS No: 56814-11-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD00060339
• CID: 366539
• PubChem ID: 577661
• Update Time: 2025-10-29

2-Amino-N-cyclohexylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-amino-N-cyclohexyl-
• 2-AMINO-N-CYCLOHEXYLBENZAMIDE
• 2-aminocyclohexylbenzamide
• 2-Amino-N-cyclohexylbenzamid
• anthranilcyclohexylamide
• anthranilic acid cyclohexylamide
• anthranilic acid cyclohexylamine
• Anthranilsaeure-cyclohexylamid
• Maybridge1_003298
• Oprea1_673490
• FT-0640412
• AKOS000111774
• MFCD00060339
• 2-Amino-N-cyclohexyl-benzamide
• 56814-11-0
• SR-01000530925
• SR-01000530925-1
• SCHEMBL2154833
• HMS550N20
• PS-4210
• BB 0246459
• A831185
• DTXSID70341997
• CS-0312600
• ALBB-012960
• DTXCID60293077
• DB-020534
• STK125810
• Benzamide, 2-amino-N-cyclohexyl-
• BBL001797
• 2-Amino-N-cyclohexylbenzamide

• MDL： MFCD00060339
• Inchi： 1S/C13H18N2O/c14-12-9-5-4-8-11(12)13(16)15-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7,14H2,(H,15,16)
• InChI Key： AHWGBTCRPVCUBP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)NC1CCCCC1

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.11
• Melting Point: 153-156°C
• Boiling Point: 421.5°Cat760mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.575
• PSA: 55.12000
• LogP: 3.30340

2-Amino-N-cyclohexylbenzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-N-cyclohexylbenzamide

Recent Advances in the Study of 2-Amino-N-cyclohexylbenzamide (CAS: 56814-11-0) in Chemical Biology and Pharmaceutical Research

2-Amino-N-cyclohexylbenzamide (CAS: 56814-11-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to summarize the latest findings and provide insights into the compound's mechanism of action and potential clinical applications.

The synthesis of 2-Amino-N-cyclohexylbenzamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel one-pot synthesis approach that significantly improved yield and purity. The compound's structural features, including its cyclohexyl and benzamide moieties, have been extensively characterized using NMR and X-ray crystallography, providing a solid foundation for structure-activity relationship (SAR) studies.

In terms of biological activity, 2-Amino-N-cyclohexylbenzamide has shown promising results as a modulator of protein-protein interactions (PPIs) involved in neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience demonstrated its ability to inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The compound's binding affinity and selectivity were further elucidated through molecular docking and dynamics simulations, revealing interactions with specific residues in the amyloid-beta peptide.

Another area of active research is the compound's potential as an anticancer agent. Recent findings published in the European Journal of Medicinal Chemistry (2023) reported that 2-Amino-N-cyclohexylbenzamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies suggest that the compound may act as a kinase inhibitor, although further validation is required to confirm its precise molecular targets.

Despite these promising findings, challenges remain in the development of 2-Amino-N-cyclohexylbenzamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require structural modifications to improve its metabolic stability. Additionally, more comprehensive toxicology studies are needed to assess its safety profile in vivo. Ongoing research is exploring these aspects, with the goal of advancing the compound toward preclinical development.

In conclusion, 2-Amino-N-cyclohexylbenzamide (CAS: 56814-11-0) represents a versatile scaffold with potential applications in neurodegenerative diseases and oncology. Recent advances in its synthesis, structural characterization, and biological evaluation have provided valuable insights into its mechanism of action. Future research should focus on optimizing its pharmacokinetic properties and validating its therapeutic potential in relevant disease models. The compound's unique structural features and biological activities make it a promising candidate for further investigation in the field of chemical biology and drug discovery.